(2,2-Dimethylpropyl)[(1-ethylpyrrolidin-2-yl)methyl]amine

• Molecular Formula: C12H26N2
• Molecular Weight: 198.35 g/mol
• IUPAC Name: N-[(1-ethylpyrrolidin-2-yl)methyl]-2,2-dimethylpropan-1-amine
• InChI: InChI=1S/C12H26N2/c1-5-14-8-6-7-11(14)9-13-10-12(2,3)4/h11,13H,5-10H2,1-4H3
• InChI Key: AAUZNYXNBOCMCW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNCC(C)(C)C

Description

(2,2-Dimethylpropyl)[(1-ethylpyrrolidin-2-yl)methyl]amine is a tertiary amine featuring a neopentyl (2,2-dimethylpropyl) group and a substituted pyrrolidine moiety. The pyrrolidine ring is modified with an ethyl group at the nitrogen (position 1) and a methylene linker at the 2-position, connecting it to the central amine. While direct pharmacological data for this compound are unavailable in the provided evidence, structural analogs suggest applications in medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,2-Dimethylpropyl)[(1-ethylpyrrolidin-2-yl)methyl]amine typically involves the reaction of 1-ethylpyrrolidine with a suitable alkylating agent, such as 2,2-dimethylpropyl chloride, under basic conditions. The reaction is usually carried out in an organic solvent like dichloromethane or toluene, with a base such as sodium hydride or potassium carbonate to facilitate the alkylation process.

Industrial Production Methods

On an industrial scale, the production of (2,2-Dimethylpropyl)[(1-ethylpyrrolidin-2-yl)methyl]amine may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(2,2-Dimethylpropyl)[(1-ethylpyrrolidin-2-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding amides or carboxylic acids.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted amines depending on the nucleophile used.

Scientific Research Applications

(2,2-Dimethylpropyl)[(1-ethylpyrrolidin-2-yl)methyl]amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2,2-Dimethylpropyl)[(1-ethylpyrrolidin-2-yl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring can interact with active sites of enzymes, potentially inhibiting or modulating their activity. The compound’s structure allows it to fit into binding pockets of target proteins, affecting their function and leading to various biological effects.

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Features	Toxicity (GHS)	References
(2,2-Dimethylpropyl)[(1-ethylpyrrolidin-2-yl)methyl]amine	C₁₂H₂₆N₂	198.35	Tertiary amine; neopentyl and substituted pyrrolidine groups	Not reported	-
Methyl(2-methylpropyl)amine	C₅H₁₃N	87.17	Primary amine; branched alkyl chain	Acute Toxicity (Cat 4: oral, dermal, inhalation)
[1-(1H-imidazol-1-ylmethyl)-2,2-dimethylpropyl]amine dihydrochloride	C₉H₁₈N₃·2HCl	240.18 (base)	Imidazole-substituted neopentylamine; hydrochloride salt	Not reported
(2-Methylpropyl)[2-(pyridin-2-yl)ethyl]amine	C₁₁H₁₈N₂	178.27	Pyridine-containing secondary amine; aromatic heterocycle	No GHS data
N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride	C₁₆H₂₇N₄O₂·HCl	346.87 (base)	Piperazine ring; nitro group; hydrochloride salt	Not reported

Structural and Functional Analysis

Branching and Steric Effects

Heterocyclic Modifications

• Pyrrolidine vs. Piperazine : The target’s pyrrolidine ring (5-membered, saturated) contrasts with the piperazine ring (6-membered, two nitrogens) in . Piperazine derivatives often exhibit enhanced water solubility due to increased hydrogen-bonding capacity .
• Imidazole vs. Pyrrolidine : The imidazole-containing analog () introduces aromaticity and higher polarity, likely improving solubility but reducing lipid membrane permeability compared to the target compound .

Aromatic vs. Alicyclic Amines

• The pyridinyl derivative () engages in π-π stacking interactions due to its aromatic ring, a feature absent in the target’s alicyclic pyrrolidine. This difference may influence receptor-binding specificity in drug design .